Cas no 2870666-82-1 (6-Benzofurancarboxylic acid, 2,3-dihydro-2-[[[(2-propen-1-yloxy)carbonyl]amino]methyl]- )

• Product Name: 6-Benzofurancarboxylic acid, 2,3-dihydro-2-[[[(2-propen-1-yloxy)carbonyl]amino]methyl]-
• CAS No: 2870666-82-1
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 5563174
• Update Time: 2025-10-29

6-Benzofurancarboxylic acid, 2,3-dihydro-2-[[[(2-propen-1-yloxy)carbonyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-2-[[[(2-propen-1-yloxy)carbonyl]amino]methyl]-6-benzofurancarboxylic acid (ACI)
• 6-Benzofurancarboxylic acid, 2,3-dihydro-2-[[[(2-propen-1-yloxy)carbonyl]amino]methyl]-

• Inchi： 1S/C14H15NO5/c1-2-5-19-14(18)15-8-11-6-9-3-4-10(13(16)17)7-12(9)20-11/h2-4,7,11H,1,5-6,8H2,(H,15,18)(H,16,17)
• InChI Key： AYUKFJPNRFGHMM-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2OC(CC2=CC=1)CNC(OCC=C)=O)O

Additional information on 6-Benzofurancarboxylic acid, 2,3-dihydro-2-[[[(2-propen-1-yloxy)carbonyl]amino]methyl]-

6-Benzofurancarboxylic Acid, 2,3-Dihydro-2-[[[(2-Propen-1-yloxy)carbonyl]amino]methyl] (CAS No. 2870666-82-1): An Overview

6-Benzofurancarboxylic acid, 2,3-dihydro-2-[[[(2-propen-1-yloxy)carbonyl]amino]methyl] (CAS No. 2870666-82-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran core and a substituted amino group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The benzofuran scaffold is a well-known heterocyclic structure that has been extensively studied for its potential therapeutic effects. Benzofurans are known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the benzofuran core in this compound suggests that it may possess similar biological activities, which could be further explored through in vitro and in vivo studies.

The 2,3-dihydro substitution on the benzofuran ring adds an additional layer of complexity to the molecule. This substitution can influence the compound's stability, solubility, and reactivity. In particular, the dihydro form of benzofuran derivatives has been shown to exhibit enhanced pharmacological properties compared to their fully aromatic counterparts. This is attributed to the increased flexibility and reduced electron delocalization in the dihydro form.

The [(2-propen-1-yloxy)carbonyl]amino]methyl group is another key feature of this compound. The presence of this group introduces an ester functionality and an amine moiety, which can significantly affect the compound's interactions with biological targets. Ester groups are known to be metabolically labile, which can influence the compound's pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The amine moiety can also participate in hydrogen bonding and other non-covalent interactions with proteins and other biomolecules.

Recent studies have highlighted the potential of compounds with similar structures to target specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that benzofuran derivatives with ester functionalities showed potent inhibitory activity against certain kinases involved in cancer progression. Another study in Bioorganic & Medicinal Chemistry Letters demonstrated that compounds with a similar amino-substituted benzofuran core exhibited significant anti-inflammatory effects by modulating cytokine production.

In addition to its potential therapeutic applications, 6-Benzofurancarboxylic acid, 2,3-dihydro-2-[[[(2-propen-1-yloxy)carbonyl]amino]methyl] (CAS No. 2870666-82-1) may also serve as a valuable intermediate in the synthesis of more complex molecules. The versatile functional groups present in this compound can be readily modified through various chemical reactions, allowing for the generation of a diverse library of derivatives with tailored properties.

The synthesis of this compound typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions, coupling reactions, and esterification steps. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale while maintaining high quality standards.

In conclusion, 6-Benzofurancarboxylic acid, 2,3-dihydro-2-[[[(2-propen-1-yloxy)carbonyl]amino]methyl] (CAS No. 2870666-82-1) represents an intriguing molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for further investigation and development as a therapeutic agent or synthetic intermediate. Ongoing research efforts are likely to uncover new applications and optimize its properties for various biomedical applications.